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Cat. No.: B065155 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide explores

the fascinating history of enol ethers, from their initial discovery to the development of key

synthetic methodologies that have cemented their importance in organic chemistry.

The Dawn of Enol Ether Chemistry: Wislicenus's
Pioneering Synthesis
The journey into the world of enol ethers began in the late 19th century with the work of

German chemist Johannes Wislicenus. In 1878, Wislicenus reported the first synthesis of a

vinyl ether, a groundbreaking achievement that laid the foundation for this important class of

organic compounds.[1][2][3][4] While the exact publication in Annalen der Chemie from that

year remains elusive in modern databases, his contribution is widely acknowledged. His early

work also touched upon the reactivity of these new compounds, including their halogenation,

hydrolysis, and polymerization.[3][4]

The initial synthesis was not a straightforward process and the characterization of these novel

compounds relied on the analytical techniques of the era. These methods were primarily

focused on elemental analysis, boiling point determination, and simple chemical tests to

deduce the molecular structure. The advent of spectroscopy, still in its infancy, would later

revolutionize the characterization of such compounds.[2]
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The Claisen Rearrangement: A Paradigm Shift in
Reactivity
A pivotal moment in the history of enol ethers arrived in 1912 with the discovery of the Claisen

rearrangement by German chemist Rainer Ludwig Claisen.[5] This thermally induced[6][6]-

sigmatropic rearrangement of allyl vinyl ethers to γ,δ-unsaturated carbonyl compounds was a

landmark discovery, not only for enol ether chemistry but for the broader field of organic

synthesis.[5] The reaction provided a powerful tool for carbon-carbon bond formation and

opened up new avenues for the synthesis of complex molecules.

The original Claisen rearrangement involved the thermal treatment of O-allyl-acetoacetic ester.

The reaction proceeds through a concerted, pericyclic mechanism involving a six-membered

cyclic transition state.

Key Historical Synthetic Methods
Several methods for the synthesis of enol ethers have been developed over the years, each

with its own historical significance.

Dehydrohalogenation of Haloethers: One of the earliest methods involved the elimination of

hydrogen halides from haloethers. This approach, while historically important, often required

harsh conditions.

Reaction of Acetylene with Alcohols (Reppe Vinylation): In the 1930s, Walter Reppe and his

colleagues at I. G. Farben developed a commercially significant process for the synthesis of

vinyl ethers.[7] This method, known as Reppe vinylation, involves the base-catalyzed

addition of alcohols to acetylene, often under high pressure.[7] This industrial process made

simple vinyl ethers readily available, paving the way for their widespread use as monomers

and chemical intermediates.

Quantitative Data of Simple Enol Ethers
The physical properties of enol ethers were meticulously documented by early chemists. The

following table summarizes key data for some simple enol ethers, compiled from various

historical and modern sources.
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Enol Ether
Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL at
20°C)

Refractive
Index (nD at
20°C)

Methyl vinyl

ether
C₃H₆O 58.08 5.5 0.753 1.3730

Ethyl vinyl

ether
C₄H₈O 72.11 36 0.754 1.3767[8]

n-Propyl vinyl

ether
C₅H₁₀O 86.13 64 0.765 1.3861

Isopropyl

vinyl ether
C₅H₁₀O 86.13 55 0.753 1.3833

n-Butyl vinyl

ether
C₆H₁₂O 100.16 94 0.779 1.3997

Isobutyl vinyl

ether
C₆H₁₂O 100.16 83 0.769 1.3938

Detailed Experimental Protocols
To provide a practical understanding of the historical synthetic methods, detailed experimental

protocols for key reactions are presented below. These are based on original reports and later

refinements.

The Claisen Rearrangement of Allyl Phenyl Ether
(Conceptual Protocol based on Claisen's 1912 work)
Objective: To demonstrate the thermal rearrangement of an allyl aryl ether to the corresponding

o-allylphenol.

Materials:

Allyl phenyl ether

High-boiling point solvent (e.g., decalin)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-vinyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating mantle and reflux condenser

Distillation apparatus

Apparatus for determining boiling point and refractive index

Procedure:

A sample of pure allyl phenyl ether is dissolved in a high-boiling point, inert solvent.

The solution is heated to reflux (approximately 180-200 °C) for several hours.

After the reaction is complete, the solvent is removed by distillation under reduced pressure.

The crude product is then purified by fractional distillation.

The identity of the product, o-allylphenol, is confirmed by its boiling point, refractive index,

and by chemical tests characteristic of phenols (e.g., coloration with ferric chloride).

Reppe Vinylation of Ethanol (Conceptual Industrial
Protocol)
Objective: To synthesize ethyl vinyl ether from ethanol and acetylene.

Materials:

Ethanol (anhydrous)

Acetylene gas

Potassium hydroxide (catalyst)

High-pressure reactor (autoclave)

Gas delivery system

Condensation and collection system

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous ethanol and a catalytic amount of potassium hydroxide are charged into a high-

pressure autoclave.

The reactor is sealed and purged with an inert gas, such as nitrogen.

Acetylene gas is introduced into the reactor to a specific pressure.

The mixture is heated to a temperature typically in the range of 150-180 °C.

The reaction is allowed to proceed for a set period, with the pressure of acetylene

maintained.

After the reaction, the autoclave is cooled, and the excess pressure is carefully vented.

The liquid product mixture is removed from the reactor.

The ethyl vinyl ether is separated from unreacted ethanol and byproducts by fractional

distillation.

Visualizing the Historical and Mechanistic
Landscape
The following diagrams, generated using the DOT language, illustrate key historical

developments and reaction mechanisms in the chemistry of enol ethers.
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Key milestones in the discovery and development of enol ether chemistry.
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Mechanism of the Claisen Rearrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b065155#discovery-and-history-of-enol-ethers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b065155#discovery-and-history-of-enol-ethers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b065155?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

